Cas no 65601-07-2 (1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole)
![1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole structure](https://www.kuujia.com/scimg/cas/65601-07-2x500.png)
65601-07-2 structure
Product name:1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole
1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole
- SCHEMBL3868410
- methylharman
- DTXSID601265011
- 65601-07-2
-
- Inchi: InChI=1S/C13H14N2/c1-2-11-13-10(7-8-14-11)9-5-3-4-6-12(9)15-13/h3-6,15H,2,7-8H2,1H3
- InChI Key: RHZNBRTZMBDFOB-UHFFFAOYSA-N
- SMILES: CCC1=NCCC2=C1NC3=CC=CC=C23
Computed Properties
- Exact Mass: 198.115698455g/mol
- Monoisotopic Mass: 198.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2Ų
- XLogP3: 2.6
1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole Related Literature
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
65601-07-2 (1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole) Related Products
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